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Introduction

Acrylamide is a crucial monomer in the production of polyacrylamides, which have widespread

applications as flocculants in water treatment, in the paper and pulp industry, and for enhanced

oil recovery.[1][2][3] This document provides detailed application notes and protocols for the

industrial synthesis of acrylamide.

It is important to clarify a common point of inquiry regarding the use of N-Acetylmorpholine in

this process. Based on established chemical literature, N-Acetylmorpholine is not used as a

reactant, catalyst, or solvent in the preparation of acrylamide. Acrylamide is primarily

synthesized via the hydration of acrylonitrile. N-Acetylmorpholine, a derivative of morpholine,

functions mainly as a solvent in various chemical reactions and polymerization processes. This

document will first detail the established methods for acrylamide synthesis and then provide

information on the properties and applications of N-Acetylmorpholine in a relevant chemical

context.

Part 1: Preparation of Acrylamide
The two primary industrial methods for the synthesis of acrylamide from acrylonitrile are

catalytic hydration and enzymatic hydration.[1][2][4]
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This method involves the reaction of acrylonitrile with water in the presence of a metal catalyst,

typically a copper-based catalyst like Raney copper.[1][4] This process is highly selective and

produces acrylamide with minimal byproducts.[1]

The hydration of acrylonitrile to acrylamide proceeds as follows:

Acrylonitrile
(CH₂=CHCN)

Acrylamide
(CH₂=CHCONH₂)

  + H₂O
(Copper Catalyst, 85-140°C)

Water
(H₂O)

Click to download full resolution via product page

Caption: Catalytic hydration of acrylonitrile to acrylamide.

Safety Precautions: Acrylamide and acrylonitrile are toxic and potential carcinogens.[5][6] All

work should be conducted in a well-ventilated fume hood, and appropriate personal protective

equipment (gloves, lab coat, safety goggles) must be worn.[6][7][8]

Materials:

Acrylonitrile (inhibitor-free)

Deionized water

Copper-based catalyst (e.g., Raney copper)

Nitrogen gas

Reaction vessel (e.g., stirred pressure reactor)

Heating and stirring apparatus

Filtration system

Procedure:
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Catalyst Activation: If using a catalyst like Raney copper, activate it according to the

manufacturer's instructions. This often involves washing with a sodium hydroxide solution

followed by water.

Reaction Setup: In a stirred pressure reactor, add the activated copper catalyst (e.g., 6 parts

by weight).

Reactant Addition: Add deionized water (e.g., 45 parts by weight) and acrylonitrile (e.g., 20

parts by weight) to the reactor. The molar ratio of water to acrylonitrile can range from 1 to

30.[9]

Inert Atmosphere: Purge the reactor with nitrogen gas to remove oxygen, which can inhibit

the reaction.

Reaction Conditions: Heat the mixture to a temperature between 70°C and 110°C while

stirring vigorously.[9] Maintain the reaction for a period of 4 to 6 hours.

Monitoring: The reaction progress can be monitored by gas chromatography to determine

the conversion of acrylonitrile.

Work-up: After the reaction is complete, cool the mixture to room temperature.

Catalyst Removal: Separate the catalyst from the aqueous solution of acrylamide by

filtration.

Product Isolation: The resulting aqueous solution contains acrylamide. If a solid product is

desired, the water can be removed under reduced pressure.
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Parameter Value Reference

Reaction Temperature 70 - 200 °C [9]

Catalyst Copper-based [1][4][9]

Water to Acrylonitrile Ratio
1-30 mols of water per mol of

acrylonitrile
[9]

Reaction Time 4 - 6 hours [9]

Conversion of Acrylonitrile 90% [9]

Selectivity to Acrylamide 99% [9]

Enzymatic Hydration of Acrylonitrile
A more recent and environmentally friendly method for acrylamide production utilizes a

biocatalyst, specifically the enzyme nitrile hydratase.[1][2][10] This enzyme is typically derived

from microorganisms such as Rhodococcus.[10] The enzymatic process offers high selectivity

and operates under milder conditions than catalytic hydration.[10]
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Caption: Workflow for enzymatic synthesis of acrylamide.

Materials:

Acrylonitrile

Immobilized nitrile hydratase (e.g., from Rhodococcus cells)

Buffer solution (pH 8.0-8.5)

Bioreactor or reaction vessel with temperature control
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Stirring apparatus

Procedure:

Enzyme Preparation: The nitrile hydratase is typically used in an immobilized form, for

example, by entrapping whole cells in a gel matrix.[10]

Reaction Setup: In a bioreactor, add the buffer solution and the immobilized enzyme.

Substrate Addition: Slowly add acrylonitrile to the reactor, maintaining a concentration below

3% (w/v) to avoid enzyme inhibition.[10][11]

Reaction Conditions: Maintain the reaction temperature at around 10°C and the pH between

8.0 and 8.5.[10]

Incubation: Gently stir the mixture. The reaction can take approximately 24 hours.[10]

Monitoring: Monitor the concentration of acrylamide and the consumption of acrylonitrile

using a suitable analytical method like HPLC.

Enzyme Recovery: After the reaction, the immobilized enzyme can be separated by filtration

and potentially reused.

Product: The resulting aqueous solution contains a high concentration of acrylamide with

very few impurities.

Parameter Value Reference

Biocatalyst Nitrile Hydratase [2][10]

Temperature ~10 °C [10]

pH 8.0 - 8.5 [10]

Substrate Concentration < 3% (w/v) [10][11]

Reaction Time ~24 hours [10]

Product Concentration Up to 20% (w/v) [10]

Byproduct (Acrylic Acid) < 0.02% (w/w) [10]
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Part 2: N-Acetylmorpholine - Properties and
Applications
While not used in the synthesis of acrylamide, N-Acetylmorpholine is a relevant compound in

the broader field of polymer chemistry.

Properties of N-Acetylmorpholine
N-Acetylmorpholine is a colorless to light yellow liquid with a vinegar-like odor. It is miscible

with water and is a stable compound under normal conditions.

Property Value

Molecular Formula C₆H₁₁NO₂

CAS Number 1696-20-4

Molar Mass 129.16 g/mol

Boiling Point 245.5 °C

Melting Point 9 - 10 °C

Flash Point 122 °C

Appearance Light yellow liquid

Odor Vinegar-like

Applications of N-Acetylmorpholine
The primary applications of N-Acetylmorpholine include:

Solvent: It is used as a solvent in various chemical reactions and processes due to its ability

to dissolve a range of compounds.

Polymerization: It can act as a reaction modifier or catalyst in certain polymerization

reactions.
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Intermediate: It serves as an intermediate in the synthesis of pharmaceuticals and

agrochemicals.

In the context of acrylamide, N-Acetylmorpholine could potentially be investigated as a solvent

for the polymerization of acrylamide to polyacrylamide, although this is not a widely

documented application.

Safety Information for N-Acetylmorpholine N-Acetylmorpholine is classified as a hazardous

substance. It can cause serious eye irritation and is suspected of damaging fertility or the

unborn child.[1] Appropriate safety measures, including the use of personal protective

equipment, should be taken when handling this chemical.[1]

Conclusion
The preparation of acrylamide is a well-established industrial process that relies on the

hydration of acrylonitrile, either through catalytic or enzymatic methods. These protocols

provide a foundation for researchers and professionals in the field. N-Acetylmorpholine, while

an important chemical in its own right, particularly as a solvent, does not play a role in the

synthesis of acrylamide. Understanding the correct reaction pathways and reagents is critical

for successful and safe chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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